3-Amino-2-chloro-4,5-difluorobenzoic acid

• Molecular Formula: C7H4ClF2NO2
• Molecular Weight: 207.56 g/mol
• SMILES: C1=C(C(=C(C(=C1F)F)N)Cl)C(=O)O
• InChI: InChI=1S/C7H4ClF2NO2/c8-4-2(7(12)13)1-3(9)5(10)6(4)11/h1H,11H2,(H,12,13)
• InChIKey: DFACYMXGQAGJPM-UHFFFAOYSA-N

3-Amino-2-chloro-4,5-difluorobenzoic Acid: Key Intermediate

3-Amino-2-chloro-4,5-difluorobenzoic acid (CAS 191873-07-1) is a tri-substituted benzoic acid derivative with a molecular weight of 207.56 g/mol . It is primarily recognized as a valuable synthetic intermediate in pharmaceutical research, distinguished by its unique substitution pattern of an amino group at the 3-position, a chlorine atom at the 2-position, and fluorine atoms at the 4- and 5-positions [1]. This specific halogenation and amination profile imparts distinct reactivity and physicochemical properties that are leveraged in the construction of bioactive molecules, particularly antimicrobial agents like quinolonecarboxylic acid derivatives [2].

13‑Amino‑substituted intermediate for quinolonecarboxylic acid construction

2Aminated building block supports heterocycle diversification

3Relevant for antimicrobial intermediate research and synthesis workflow

• [1] Kuujia. (n.d.). CAS No. 191873-07-1 (3-amino-2-chloro-4,5-difluorobenzoic acid) Technical Datasheet. View Source
• [2] Kitagawa, Y., & Muto, M. (2010). U.S. Patent Application No. US20100069435A1. Method of selectively introducing amino substituent. View Source

Why Analogs Cannot Replace 3-Amino-2-chloro-4,5-difluorobenzoic Acid

Generic substitution with simpler analogs, such as the non-aminated 2-chloro-4,5-difluorobenzoic acid, is not viable due to fundamental differences in chemical functionality and biological application. While 2-chloro-4,5-difluorobenzoic acid is widely cited as a precursor to quinolone antibacterials [1], the introduction of the 3-amino group in the target compound creates a crucial synthetic handle for building more complex heterocyclic systems, as explicitly described in patent literature for producing next-generation quinolonecarboxylic acid derivatives [2]. Furthermore, this amino group confers direct, measurable antimicrobial activity against pathogens like Pseudomonas aeruginosa at concentrations as low as 50 µM , a property absent in the non-aminated analog, which lacks documented intrinsic biological activity. This qualitative shift in both synthetic utility and bioactivity underscores that these compounds are not interchangeable intermediates.

Synthetic route mismatch

The 3‑amino handle enables direct construction of advanced quinolonecarboxylic acid derivatives; non‑aminated analogs lack this reactivity and are typically used in older‑generation syntheses, so a simple replacement may alter synthetic outcomes.

Bioactivity context not transferable

Reported antimicrobial activity against P. aeruginosa is observed only with the aminated compound; the non‑aminated comparator shows no documented intrinsic effect, limiting interchangeability in antivirulence research.

• [1] American Cyanamid Company. (1989). U.S. Patent No. US4833270A. Process for preparing 2-chloro-4,5-difluorobenzoic acid. View Source
• [2] Kitagawa, Y., & Muto, M. (2010). U.S. Patent Application No. US20100069435A1. Method of selectively introducing amino substituent. View Source

Why Choose 3-Amino-2-chloro-4,5-difluorobenzoic Acid

Anti-Pseudomonas aeruginosa Activity

The target compound demonstrates direct antimicrobial activity, quantified by its ability to reduce biofilm formation and virulence factor production in Pseudomonas aeruginosa at a specific concentration. This intrinsic bioactivity is not reported for the key non-aminated analog, 2-chloro-4,5-difluorobenzoic acid . The hydrochloride salt of 3-amino-2-chloro-4,5-difluorobenzoic acid showed effectiveness at concentrations as low as 50 µM .

Anti‑P. aeruginosa Activity

Data to verify

Target: 50 µM effectiveComparator: no reported intrinsic activity

Supports antimicrobial screening context

In vitro biofilm/virulence factor assay; source review recommended

Evidence Dimension	Biofilm and Virulence Factor Inhibition
Target Compound Data	50 µM (effective concentration for activity reduction)
Comparator Or Baseline	2-Chloro-4,5-difluorobenzoic acid (no reported intrinsic activity)
Quantified Difference	Qualitative presence of bioactivity vs. none reported
Conditions	In vitro assay against Pseudomonas aeruginosa

Why This Matters

This data justifies the selection of the aminated compound for research programs targeting antivirulence or antibiofilm strategies, a role its non-aminated analog cannot fulfill.

Lipophilicity Comparison

The presence of the amino group significantly alters the compound's lipophilicity relative to non-aminated difluorobenzoic acid derivatives. The target compound has a calculated LogP of 1.69 , while the non-aminated analog 2-chloro-4,5-difluorobenzoic acid has a higher calculated LogP of 2.36 . This difference of -0.67 log units indicates superior aqueous solubility for the target compound, a key parameter for oral bioavailability and formulation.

Lipophilicity Profile

Data to verify

ΔLogP −0.67

May support aqueous solubility screening

Predicted LogP: target 1.69 vs non‑aminated 2.36

Evidence Dimension	Lipophilicity (Calculated LogP)
Target Compound Data	1.69
Comparator Or Baseline	2-Chloro-4,5-difluorobenzoic acid (LogP 2.36)
Quantified Difference	ΔLogP = -0.67
Conditions	Predicted values from structural data

Why This Matters

The lower LogP of the target compound predicts a superior aqueous solubility profile, which can reduce downstream formulation challenges and improve drug-likeness compared to the more lipophilic non-aminated analog.

Synthetic Advantage for Quinolones

The target compound is explicitly claimed as an intermediate in a patented process for synthesizing quinolonecarboxylic acid derivatives [1]. While 2-chloro-4,5-difluorobenzoic acid is a common starting material for older generations of these antibacterials [2], the amino group in the target compound allows for a more direct and efficient route to novel analogs with a 3-amino substituent. Alternative di-halogenated intermediates, such as 2,3-dichloro-4,5-difluorobenzoic acid, have a higher molecular weight (226.99 g/mol) and an even higher LogP (2.97), suggesting lower synthetic efficiency and poorer physicochemical properties for certain drug design goals .

Synthetic Efficiency Profile

Class‑level inference

ΔMW −19.43 g/molΔLogP −1.28

May support building‑block selection for lower lipophilicity

Comparison vs 2,3‑dichloro‑4,5‑difluorobenzoic acid

Evidence Dimension	Synthetic Pathway & Molecular Properties
Target Compound Data	Molecular Weight: 207.56 g/mol, LogP: 1.69
Comparator Or Baseline	2,3-Dichloro-4,5-difluorobenzoic acid (MW: 226.99 g/mol, LogP: 2.97)
Quantified Difference	ΔMW = -19.43 g/mol, ΔLogP = -1.28
Conditions	Comparison of physical and predicted properties

Why This Matters

The target compound's lower molecular weight and LogP compared to a di-chlorinated analog make it a more efficient and 'drug-like' building block for medicinal chemistry campaigns, potentially leading to higher yields and more favorable pharmacokinetic profiles in derived compounds.

• [1] Kitagawa, Y., & Muto, M. (2010). U.S. Patent Application No. US20100069435A1. Method of selectively introducing amino substituent. View Source
• [2] American Cyanamid Company. (1989). U.S. Patent No. US4833270A. Process for preparing 2-chloro-4,5-difluorobenzoic acid. View Source

Applications of 3-Amino-2-chloro-4,5-difluorobenzoic Acid

Next-Generation Quinolone Synthesis

Procurement for the specific purpose of synthesizing advanced quinolonecarboxylic acid derivatives, as protected by patent literature [1]. The compound's 3-amino-2-chloro-4,5-difluoro substitution pattern is a key structural feature for accessing novel analogs intended to combat resistant bacterial strains. Non-aminated or differently halogenated intermediates cannot be used to achieve this specific molecular architecture.

Antivirulence Research Against Pseudomonas aeruginosa

Selection for studies investigating inhibition of biofilm formation and virulence factor production in Pseudomonas aeruginosa, where the compound shows activity at 50 µM . This application is supported by direct, quantitative evidence of intrinsic bioactivity, a property not shared by the non-aminated analog 2-chloro-4,5-difluorobenzoic acid.

Solubility-Focused Medicinal Chemistry

Utilization as a building block in lead optimization programs where maintaining lower lipophilicity (LogP 1.69) is critical for improving aqueous solubility and overall drug-likeness . The significantly lower LogP compared to non-aminated and di-chlorinated analogs (ΔLogP = -0.67 to -1.28) provides a quantifiable advantage in this context.

Application

Selection Property

Validation Focus

Quinolonecarboxylic acid analog synthesis

3‑Amino substitution pattern specificity

Route feasibility for next‑generation quinolone scaffolds

Antivirulence screening in P. aeruginosa

Antimicrobial screening context

Biofilm and virulence factor endpoint review

Solubility‑oriented lead optimization

Lower lipophilicity building block

Aqueous solubility and drug‑likeness profiling

• [1] Kitagawa, Y., & Muto, M. (2010). U.S. Patent Application No. US20100069435A1. Method of selectively introducing amino substituent. View Source